Cas no 708198-16-7 (2,3-dihydro-1H-Pyrrolo[1,2-a]benzimidazol-6-amine)

2,3-dihydro-1H-Pyrrolo[1,2-a]benzimidazol-6-amine structure
708198-16-7 structure
Product Name:2,3-dihydro-1H-Pyrrolo[1,2-a]benzimidazol-6-amine
CAS No:708198-16-7
MF:C10H11N3
MW:173.214441537857
CID:557721
Update Time:2024-03-05

2,3-dihydro-1H-Pyrrolo[1,2-a]benzimidazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-1H-Pyrrolo[1,2-a]benzimidazol-6-amine
    • 6-Amino-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazole
    • 1H-Pyrrolo[1,2-a]benzimidazol-6-amine,2,3-dihydro-
    • 1H-Pyrrolo[1,2-a]benzimidazol-6-amine,2,3-dihydro-(9CI)
    • 1H-Pyrrolo[1,2-a]benzimidazol-6-amine, 2,3-dihydro-
    • Inchi: 1S/C10H11N3/c11-7-3-4-9-8(6-7)12-10-2-1-5-13(9)10/h3-4,6H,1-2,5,11H2
    • InChI Key: ONXVHKXADDPGSJ-UHFFFAOYSA-N
    • SMILES: C12CCCN1C1=CC=C(N)C=C1N=2

Computed Properties

  • Exact Mass: 173.095
  • Monoisotopic Mass: 173.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2

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